Cas no 1170868-19-5 (4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride)

• Product Name: 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride
• CAS No: 1170868-19-5
• MF: C₉H₁₁ClF₃NO₂
• MW: 257.637352228165
• CID: 2102673
• Update Time: 2025-05-20

4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3-(2,2,2-TRIFLUOROETHOXY)ANILINE HYDROCHLORIDE
• 4-METHOXY-3-(2,2,2-TRIFLUOROETHOXY)ANILINE HYDROCH
• 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride

• Inchi： 1S/C9H10F3NO2.ClH/c1-14-7-3-2-6(13)4-8(7)15-5-9(10,11)12;/h2-4H,5,13H2,1H3;1H
• InChI Key： IBRJECLAMNDGDV-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=C(C=CC=1OC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride

Comprehensive Overview of 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS No. 1170868-19-5)

4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS No. 1170868-19-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique methoxy and trifluoroethoxy functional groups, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound under variations such as "4-Methoxy-3-TFE-aniline HCl" or "1170868-19-5 supplier," reflecting its niche yet critical role in advanced chemical workflows.

The molecular structure of 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride incorporates both electron-donating (methoxy) and electron-withdrawing (trifluoroethoxy) groups, making it a versatile intermediate for designing bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, as it aligns with the demand for sustainable and efficient synthetic routes. Questions like "How to synthesize 4-Methoxy-3-TFE-aniline?" or "Applications of trifluoroethoxy compounds in medicine" are increasingly common in academic and industrial forums.

From a synthetic perspective, CAS 1170868-19-5 is often employed in the preparation of heterocyclic derivatives and small-molecule inhibitors, particularly in oncology and neurology research. Its hydrochloride salt form enhances solubility, a property highly valued in high-throughput screening (HTS) assays. The compound's stability under physiological conditions also makes it a candidate for prodrug development, a topic gaining traction in personalized medicine discussions.

Analytical methods for characterizing 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride typically involve HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for most research applications. Suppliers often highlight its compliance with REACH and GMP standards, addressing growing consumer concerns about chemical safety and regulatory compliance. Searches for "1170868-19-5 purity analysis" or "buy GMP-grade trifluoroethoxy aniline" underscore these priorities.

In the context of market dynamics, the demand for CAS 1170868-19-5 is projected to rise alongside advancements in targeted therapy and bioconjugation techniques. Its role in fluorinated compound libraries—a hotspot in fragment-based drug design—further solidifies its relevance. Discussions on platforms like ResearchGate often explore its potential in "next-generation kinase inhibitors" or "fluorine in CNS drugs," reflecting interdisciplinary interest.

To conclude, 4-Methoxy-3-(2,2,2-trifluoroethoxy)aniline hydrochloride exemplifies the intersection of structural innovation and practical utility in modern chemistry. Whether as a building block for novel therapeutics or a subject of mechanistic studies, its value persists in both academic and industrial settings. For those seeking deeper insights, resources on "trifluoroethoxy group reactivity" or "aniline derivatives in drug formulation" offer expanded perspectives.